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Compound Name:
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Avermectin A1a

Cat. No.: B10855430

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-O-Demethyl-28-hydroxy-Avermectin A1a is a derivative of the avermectin family of 16-

membered macrocyclic lactones, a class of potent anthelmintic and insecticidal agents. This

document provides a comprehensive overview of its chemical structure, and inferred metabolic

origins, and places it within the broader context of avermectin biochemistry. While specific

experimental data for this particular analogue is scarce in publicly accessible literature, this

guide furnishes a detailed framework for its study, including generalized experimental protocols

for the analysis of avermectin metabolites and a discussion of the known biological pathways of

parent avermectin compounds.

Chemical Structure and Properties
5-O-Demethyl-28-hydroxy-Avermectin A1a is structurally characterized by the demethylation

at the 5-O position and hydroxylation at the C28 position of the Avermectin A1a backbone.

Table 1: Physicochemical Properties of 5-O-Demethyl-28-hydroxy-Avermectin A1a
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Property Value Source

Molecular Formula C48H72O15 --INVALID-LINK--

Molecular Weight 889.08 g/mol --INVALID-LINK--

CAS Number 96722-46-2 --INVALID-LINK--

IUPAC Name

(1'R,2R,3S,4'S,6S,8'R,10'E,12'

S,13'S,14'E,16'E,20'R,21'R,24'

S)-2-[(2S)-butan-2-yl]-21',24'-

dihydroxy-12'-

[(2R,4S,5S,6S)-5-

[(2S,4S,5S,6S)-5-hydroxy-4-

methoxy-6-methyloxan-2-

yl]oxy-4-methoxy-6-

methyloxan-2-yl]oxy-22'-

(hydroxymethyl)-3,11',13'-

trimethylspiro[2,3-

dihydropyran-6,6'-3,7,19-

trioxatetracyclo[15.6.1.14,8.02

0,24]pentacosa-10,14,16,22-

tetraene]-2'-one

--INVALID-LINK--

SMILES

CC--INVALID-LINK--

[C@@H]1--INVALID-LINK--

C/C=C(/--INVALID-LINK--

CO)C(=O)O3)O)C)O[C@H]6C-

-INVALID-LINK--C)O[C@H]7C-

-INVALID-LINK--

C)O)OC)OC)\C">C@HC

--INVALID-LINK--

InChI InChI=1S/C48H72O15/c1-10-

25(2)43-28(5)16-17-47(63-

43)22-34-19-33(62-47)15-14-

27(4)42(60-39-21-37(55-

9)44(30(7)58-39)61-38-20-

36(54-8)40(50)29(6)57-

38)26(3)12-11-13-32-24-56-

45-41(51)31(23-49)18-

--INVALID-LINK--
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35(46(52)59-

34)48(32,45)53/h11-14,16-

18,25-26,28-30,33-45,49-

51,53H,10,15,19-24H2,1-

9H3/b12-11+,27-14+,32-

13+/t25-,26-,28-,29-,30-,33+,3

4-,35-,36-,37-,38-,39-,40-,41+,

42-,43+,44-,45+,47+,48+/m0/s

1

InChIKey
JHPQMIYGLDWIFR-

DJWQYEELSA-N
--INVALID-LINK--

Appearance
White to off-white solid

(presumed)
General knowledge

Solubility
Soluble in DMSO, ethanol,

methanol (presumed)
General knowledge

Metabolic Pathway and Synthesis
5-O-Demethyl-28-hydroxy-Avermectin A1a is reported to be a degradation product or

metabolite of Avermectin B1a.[1][2][3][4] The metabolic transformation of avermectins in

biological systems is primarily mediated by cytochrome P450 enzymes. The formation of this

specific metabolite likely involves two key enzymatic reactions:

O-Demethylation: The removal of the methyl group from the 5-O-methoxy position.

Hydroxylation: The addition of a hydroxyl group at the C28 position.

While a dedicated synthesis protocol for this compound is not readily available in the literature,

a plausible biosynthetic pathway can be inferred from general avermectin metabolism studies.
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Caption: Inferred metabolic pathway of 5-O-Demethyl-28-hydroxy-Avermectin A1a.

Experimental Protocols
Detailed experimental protocols for the specific isolation, characterization, and quantification of

5-O-Demethyl-28-hydroxy-Avermectin A1a are not explicitly described in the reviewed

literature. However, a general workflow for the analysis of avermectin metabolites can be

constructed based on established methodologies for the parent compounds.

General Workflow for Metabolite Identification
The following diagram illustrates a typical workflow for the identification and characterization of

avermectin metabolites from a biological matrix.
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Caption: Generalized workflow for the analysis of avermectin metabolites.
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Key Methodological Considerations
Extraction: Avermectins and their metabolites are typically extracted from biological matrices

using organic solvents such as acetonitrile or ethyl acetate.

Cleanup: Solid-phase extraction (SPE) with a C18 stationary phase is a common technique

to remove interfering substances and concentrate the analytes.

Analytical Separation: High-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) with a C18 reversed-phase column is the

standard for separating avermectin analogues.

Detection and Identification: Tandem mass spectrometry (MS/MS) is the preferred method

for detection and structural elucidation due to its high sensitivity and specificity. High-

resolution mass spectrometry (HRMS) can provide accurate mass measurements for formula

determination.

Quantification: For quantitative analysis, stable isotope-labeled internal standards are

recommended to correct for matrix effects and variations in extraction recovery.

Biological Activity and Signaling Pathways
The specific biological activity and effects on signaling pathways of 5-O-Demethyl-28-
hydroxy-Avermectin A1a have not been documented. The biological actions of avermectins

are primarily mediated through their interaction with glutamate-gated chloride channels

(GluCls) in invertebrates, leading to paralysis and death of the parasite. It is plausible that this

metabolite retains some activity at these channels, although its potency may be altered

compared to the parent compound.

The known signaling pathway for the parent avermectin compounds is depicted below.
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Caption: Known signaling pathway of parent avermectin compounds in invertebrates.

Quantitative Data
There is no specific quantitative data available in the public domain regarding the formation,

efficacy, or receptor binding of 5-O-Demethyl-28-hydroxy-Avermectin A1a. The following

table provides a template for such data, which would be populated through future experimental

work. For context, representative data for the parent compound, Avermectin B1a, is included

where available and should not be attributed to the title compound.
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Table 2: Quantitative Data (Template)

Parameter Value Units
Conditions/As
say

Reference

Formation Rate

(in vitro)

Data not

available

IC50 (GluCl

Receptor)

Data not

available

LD50

(Spodoptera

exigua)

Data not

available

Avermectin B1a

LD50 (Heliothis

virescens)

0.02 µg/g
Topical

application

(Sparks et al.,

1982)

Avermectin B1a

Binding Affinity

(Kairomone

receptor)

0.23 nM
(Wang et al.,

2005)

Conclusion
5-O-Demethyl-28-hydroxy-Avermectin A1a is a known but poorly characterized metabolite of

Avermectin A1a/B1a. While its chemical structure is defined, a significant knowledge gap exists

regarding its specific biological activity, potency, and the precise experimental conditions for its

formation and isolation. This guide provides a foundational understanding of this compound

based on the broader knowledge of avermectin chemistry and biology. Further research is

warranted to elucidate the specific properties of this metabolite and its potential role in the

overall efficacy and toxicology of avermectin-based therapies and products. Researchers are

encouraged to adapt the generalized protocols outlined herein for the specific investigation of

this and other avermectin analogues.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b10855430/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-5-o-demethyl-28-hydroxy-avermectin-a1a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Ivermectin - Wikipedia [en.wikipedia.org]

3. tandfonline.com [tandfonline.com]

4. Isolation, Characterization and Selection of Avermectin-Producing Streptomyces
avermitilis Strains From Soil Samples - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide on 5-O-Demethyl-28-
hydroxy-Avermectin A1a]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855430/docs#an-in-depth-technical-guide-on-5-o-
demethyl-28-hydroxy-avermectin-a1a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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